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Compound of Interest

Compound Name: 3-(2-Methylphenyl)propionic acid

Cat. No.: B181665

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides an in-depth technical overview of 3-(2-
Methylphenyl)propionic acid (CAS No. 22084-89-5), a carboxylic acid building block with
applications in organic synthesis and pharmaceutical research. This guide consolidates key
chemical and physical data, outlines a representative synthetic protocol, and explores its
potential biological activities and mechanisms of action. All quantitative data is presented in
structured tables, and logical workflows are visualized using diagrams to facilitate
understanding.

Chemical Identification and Properties

3-(2-Methylphenyl)propionic acid, also known as 2-Methylhydrocinnamic acid, is an aromatic
carboxylic acid.[1] Its unique structure, featuring a propionic acid chain attached to a phenyl
ring with a methyl group at the ortho position, makes it a valuable intermediate in various
synthetic applications.[2][3]

Chemical Identifiers
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Identifier

Value

CAS Number

22084-89-5[1][2][4][5][6]

Molecular Formula

C10H1202[1][2][4][5]

Molecular Weight 164.20 g/mol [5][7]
IUPAC Name 3-(2-methylphenyl)propanoic acid[2]
3-o-Tolylpropanoic acid, 2-Methylhydrocinnamic
Synonyms ) ] ]
acid, Benzenepropanoic acid, 2-methyl-[1]
InChl Key JIRKNEAMPYVPTD-UHFFFAOYSA-N[2]
SMILES CC1=CC=CC=C1CCC(=0)0[2]

hvsical and Chemical :

Property Value

Appearance White to off-white solid[1]
Melting Point 100-103 °C (lit.)[1][4][6]
Boiling Point 293.3 °C at 760 mmHg[4][6]
Density 1.097 g/cm3[4]

Flash Point 190.5 °C[4]

Water Solubility

Soluble in water[1][2]

Vapor Pressure

0.000792 mmHg at 25°C[4]

pKa 4.66 at 25°C[1]
LogP 2.30[6]
Refractive Index 1.538[4]

Synthesis and Experimental Protocols
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The synthesis of 3-(2-Methylphenyl)propionic acid can be achieved through various organic
chemistry methodologies. A common approach involves the modification of a precursor

molecule containing the o-tolyl group. Below is a representative experimental protocol based
on common organic synthesis techniques.

lllustrative Synthesis Workflow

Synthesis of 3-(2-Methylphenyl)propionic acid

Starting Material
(e.g., 2-Methylbenzyl cyanide)

eagents: Base (e.g., NaH), Solvent (e.g., THF)

Step 1: Alkylation
(e.g., with an ethyl haloacetate)

Reagents: Strong acid (e.g., H2SO4) or base (e.g., NaOH), Heat

Step 2: Hydrolysis and Decarboxylation
(Acid or base catalyzed)

i

Purification
(e.g., Recrystallization)

Final Product

3-(2-Methylphenyl)propionic acid

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 3-(2-Methylphenyl)propionic acid.
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Example Experimental Protocol: Hydrolysis of a Nitrile
Precursor

This protocol is a generalized procedure for the synthesis of an arylpropionic acid from its
corresponding nitrile, a common synthetic route.

Reaction Setup: A solution of 2-(2-methylphenyl)propionitrile (1 equivalent) is dissolved in a
suitable solvent such as ethanol or a mixture of water and a strong acid like sulfuric acid.[8]

» Hydrolysis: The mixture is heated to reflux for several hours to facilitate the hydrolysis of the
nitrile group to a carboxylic acid.[8] The reaction progress can be monitored using
techniques like Thin Layer Chromatography (TLC).

» Work-up: After cooling to room temperature, the reaction mixture is poured into water. The
agueous solution is then extracted with an organic solvent like diethyl ether or ethyl acetate
to isolate the product.[9]

 Purification: The combined organic extracts are washed with brine, dried over anhydrous
sodium sulfate, and the solvent is removed under reduced pressure.[9]

o Final Product Isolation: The crude product can be further purified by recrystallization from a
suitable solvent system to yield pure 3-(2-Methylphenyl)propionic acid.

Biological Activity and Potential Applications

Aryl propionic acid derivatives are a well-established class of Non-Steroidal Anti-inflammatory
Drugs (NSAIDs).[10][11] While specific biological data for 3-(2-Methylphenyl)propionic acid
is limited in the public domain, its structural similarity to known NSAIDs like ibuprofen suggests
potential biological activity.[10][11]

Mechanism of Action: COX Inhibition

The primary mechanism of action for many aryl propionic acid-based NSAIDs is the inhibition of
cyclooxygenase (COX) enzymes, which are crucial for the synthesis of prostaglandins.[10][12]
Prostaglandins are lipid compounds that mediate inflammation, pain, and fever.[8][12] There
are two main isoforms of the COX enzyme, COX-1 and COX-2.[10]
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Caption: Simplified signaling pathway of COX inhibition by an aryl propionic acid derivative.

Applications in Drug Development and Research

o Pharmaceutical Intermediate: 3-(2-Methylphenyl)propionic acid serves as a valuable
building block in the synthesis of more complex molecules, including potential drug
candidates.[2][3]

o NSAID Research: As a member of the aryl propionic acid family, it can be used in research to
develop new anti-inflammatory agents.[10][11]

o Other Potential Activities: Research on aryl propionic acid derivatives has also explored their
potential as antibacterial, anticonvulsant, and anticancer agents.[10][11]

Safety and Handling

3-(2-Methylphenyl)propionic acid is classified as an irritant.[1] Standard laboratory safety
precautions should be followed when handling this compound.

GHS Hazard Information

Hazard Code Description

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]
H335 May cause respiratory irritation[1][2]
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Precautionary Statements

Precautionary Code Description

Avoid breathing

P261 _
dust/fume/gas/mist/vapors/spray[1][4]
P264 Wash skin thoroughly after handling[1][4]
5280 Wear protective gloves/protective clothing/eye
protection/face protection[1][4]
P302+P352 IF ON SKIN: Wash with plenty of water[4]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing[1]

It is recommended to consult the full Safety Data Sheet (SDS) from the supplier before use.[4]
[13][14][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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